Cas no 882224-42-2 (ethyl (2Z)-3-3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoate)

• Product Name: ethyl (2Z)-3-3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoate
• CAS No: 882224-42-2
• MF: C₂₁H₁₆BrN₃O₂
• MW: 422.27464389801
• CID: 5903019
• PubChem ID: 2389852
• Update Time: 2025-06-08

ethyl (2Z)-3-3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-2-cyano-, ethyl ester
• 882224-42-2
• ethyl (2Z)-3-[3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-2-cyanoprop-2-enoate
• F1218-0369
• ethyl (Z)-3-[3-(3-bromophenyl)-1-phenylpyrazol-4-yl]-2-cyanoprop-2-enoate
• Z44297779
• (Z)-ethyl 3-(3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl)-2-cyanoacrylate
• AKOS024603730
• ethyl (2Z)-3-3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoate

• Inchi： 1S/C21H16BrN3O2/c1-2-27-21(26)16(13-23)11-17-14-25(19-9-4-3-5-10-19)24-20(17)15-7-6-8-18(22)12-15/h3-12,14H,2H2,1H3
• InChI Key： ZCKMDOCPWCTANN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)=CC1=CN(C2=CC=CC=C2)N=C1C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 421.04259g/mol
• Monoisotopic Mass: 421.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 574.3±50.0 °C(Predicted)
• pka: -2.39±0.10(Predicted)

Additional information on ethyl (2Z)-3-3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl-2-cyanoprop-2-enoate

Comprehensive Overview of Ethyl (2Z)-3-[3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-2-cyanoprop-2-enoate (CAS No. 882224-42-2)

The compound ethyl (2Z)-3-[3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-2-cyanoprop-2-enoate (CAS No. 882224-42-2) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core, a cyanopropenoate moiety, and a bromophenyl substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this compound due to its role in developing novel kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for heterocyclic compounds like ethyl (2Z)-3-[3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-2-cyanoprop-2-enoate has surged, driven by advancements in precision medicine and green chemistry. This compound’s Z-configuration and electron-withdrawing groups enhance its reactivity, making it a candidate for click chemistry applications. Users searching for "pyrazole derivatives in drug design" or "CAS 882224-42-2 applications" will find this molecule relevant to their queries, as it bridges gaps in structure-activity relationship (SAR) studies.

The synthesis of ethyl (2Z)-3-[3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-2-cyanoprop-2-enoate typically involves Knoevenagel condensation, a reaction favored for its mild conditions and high yield. Its 3-bromophenyl group offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. These attributes align with searches for "bromophenyl intermediates" and "cyanopropenoate synthesis," reflecting its utility in high-throughput screening.

From an industrial perspective, CAS 882224-42-2 is gaining traction due to its compatibility with flow chemistry and catalytic processes, reducing waste and improving scalability. Environmental concerns have prompted researchers to explore sustainable synthesis methods for such compounds, resonating with queries like "green synthesis of pyrazole esters." Additionally, its potential in crop protection formulations addresses the growing need for eco-friendly agrochemicals, a hot topic in agricultural biotechnology.

Analytical characterization of ethyl (2Z)-3-[3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-2-cyanoprop-2-enoate relies on techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity. These methods are frequently searched alongside "pyrazole analytical protocols," underscoring the compound’s role in quality control workflows. Its stability under ambient conditions further enhances its appeal for long-term storage and global distribution.

In conclusion, ethyl (2Z)-3-[3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-2-cyanoprop-2-enoate (CAS No. 882224-42-2) exemplifies the intersection of innovation and practical application in organic chemistry. Its versatility in drug discovery, material science, and agrochemical development positions it as a compound of enduring interest, meeting the demands of both academic and industrial researchers worldwide.